Cas no 36165-01-2 (Thiepan-3-one 1,1-dioxide)

• Product Name: Thiepan-3-one 1,1-dioxide
• CAS No: 36165-01-2
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 1083762
• PubChem ID: 15620167
• Update Time: 2025-04-20

Thiepan-3-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiepan-3-one 1,1-dioxide
• EN300-7643735
• 1lambda6-thiepane-1,1,3-trione
• YZZMNMCXPNZNIU-UHFFFAOYSA-N
• 36165-01-2
• 1,1-dioxothiepan-3-one
• SCHEMBL6653643
• thiacycloheptan-3-one 1,1-dioxide

• Inchi： 1S/C6H10O3S/c7-6-3-1-2-4-10(8,9)5-6/h1-5H2
• InChI Key： YZZMNMCXPNZNIU-UHFFFAOYSA-N
• SMILES： S1(CC(CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 162.03506535g/mol
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes Thiepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiepanes